![molecular formula C11H19NO3 B3105332 (1R,2R,4S)-Tert-butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate CAS No. 152614-12-5](/img/structure/B3105332.png)
(1R,2R,4S)-Tert-butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
Overview
Description
“(1R,2R,4S)-Tert-butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate” is a chemical compound with the molecular formula C11H19NO3 . It has a molecular weight of 213.277g/mol . The compound is also known by several synonyms, including “(+/-)-tert-butyl 2-hydroxy-7-azabicyclo [2.2.1]heptane-7-carboxylate” and “TERT-BUTYL (1R,2R,4S)-2-HYDROXY-7-AZABICYCLO [2.2.1]HEPTANE-7-CARBOXYLATE” among others .
Molecular Structure Analysis
The molecular structure of this compound is defined by its IUPAC name and its molecular formula. The IUPAC name is "tert-butyl 2-hydroxy-7-azabicyclo [2.2.1]heptane-7-carboxylate" . The molecular formula is C11H19NO3 . The InChI string, which is a textual identifier for chemical substances, for this compound is "InChI=1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-4-5-8(12)9(13)6-7/h7-9,13H,4-6H2,1-3H3" .Physical and Chemical Properties Analysis
This compound has a PSA (Polar Surface Area) of 49.77000 and a logP of 1.45700 . The compound is also characterized by several other properties such as its complexity (272), rotatable bond count (2), hydrogen bond donor count (1), and hydrogen bond acceptor count (3) .Scientific Research Applications
Anticancer Activity of Norcantharidin Analogues
Norcantharidin, a compound structurally related to the chemical , showcases significant anticancer activities while minimizing side effects such as urinary system impacts, myelosuppression, and instead, it boosts white blood cell counts. Through structural modification, analogues of norcantharidin exhibit promising anticancer potentials. This insight underscores the importance of structural analogues like (1R,2R,4S)-Tert-butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate in developing more effective cancer therapies. (L. Deng & Shenlong Tang, 2011)
Development of Antioxidants
Synthetic phenolic antioxidants (SPAs), such as 2,6-di-tert-butyl-4-methylphenol (BHT), have been widely studied for their environmental occurrence, human exposure, and toxicity. These compounds, including structurally similar entities like this compound, offer insights into developing antioxidants with lower toxicity and environmental impact. (Runzeng Liu & S. Mabury, 2020)
Application in Drug Synthesis
Levulinic acid (LEV), with its flexible, diverse, and unique properties due to carbonyl and carboxyl functional groups, is identified as a key building block in drug synthesis, highlighting the potential of structurally complex compounds such as this compound in pharmaceutical development. These compounds can simplify drug synthesis processes, reduce costs, and open new pathways for medicinal chemistry. (Mingyue Zhang et al., 2021)
Properties
IUPAC Name |
tert-butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-4-5-8(12)9(13)6-7/h7-9,13H,4-6H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKKIHGBRNBOCMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2CCC1C(C2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.